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Compound of Interest

2-Bromo-5-iodo-1,3-
Compound Name:
dimethylbenzene

cat. No.: B1287019

This technical guide provides a comprehensive overview of the physical properties, synthesis,
and structural characteristics of 2-Bromo-5-iodo-1,3-dimethylbenzene, a halogenated
aromatic compound with significant applications in organic synthesis. This document is
intended for researchers, scientists, and professionals in the field of drug development and
material science.

Core Physical Properties

Quantitative data for the physical properties of 2-Bromo-5-iodo-1,3-dimethylbenzene (CAS
No: 689260-53-5) is not extensively documented in publicly available literature. However, some
properties have been reported and are summarized below. For comparative purposes, data for
the isomeric compound 5-Bromo-2-iodo-1,3-dimethylbenzene (CAS No: 206559-43-5) is also
presented.

Table 1: Physical Properties of 2-Bromo-5-iodo-1,3-dimethylbenzene
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Property Value Source

Molecular Formula C8H8Bl

Molecular Weight 310.96 g/mol [1][2]

Physical Form Solid or liquid

Boiling Point 282 °C [3]

Density 1.940 g/cm3 [3]

Flash Point 125 °C [3]

Purity Typically 97% [4]

Storage Conditions a8 I-<eep in dark place, [3]
sealed in dry

Table 2: Physical Properties of Isomer 5-Bromo-2-iodo-1,3-dimethylbenzene

Property Value Source
Melting Point 42 °C [5]
Boiling Point 282 °C [5]
Density 1.9+0.1 g/cm3 [5]
Flash Point 125 °C [5]
Refractive Index 1.623 [5]
Vapor Pressure 0.00573 mmHg at 25°C [5]

Synthesis and Characterization

The unique arrangement of bromo and iodo substituents on the dimethylbenzene ring makes
this compound a valuable intermediate in synthetic organic chemistry, particularly in cross-
coupling reactions where the differential reactivity of the halogens can be exploited.
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Experimental Protocol: Synthesis of 2-Bromo-5-iodo-1,3-
dimethylbenzene

A detailed experimental protocol for the preparation of 2-Bromo-5-iodo-1,3-dimethylbenzene
has been reported by Liu et al. (2007).[6][7] The synthesis involves a Sandmeyer-type reaction
starting from 4-iodo-2,6-dimethylaniline.

Materials:

4-iodo-2,6-dimethylaniline (5.0 g, 20 mmol)

o Concentrated sulfuric acid (40 mmol, 2.23 ml)

e Sodium nitrite (1.44 g, 21 mmol)

e Cupric bromide (CuBr) (2.86 g, 20 mmol)

e Hydrobromic acid (20 mmol, 2.71 ml)

e Water

e Hexane

o Ethanol

Procedure:

A solution of 4-iodo-2,6-dimethylaniline, concentrated sulfuric acid, and water is prepared
and stirred in an ice bath to maintain a temperature below 278 K.

e A solution of sodium nitrite in water is added dropwise to the cooled mixture.

e The resulting mixture is then added to a solution of cupric bromide and hydrobromic acid
with continuous stirring.

e The solid residue from the reaction is extracted with boiling hexane.

» Hexane is distilled off to yield the crude product.
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+ Crystals suitable for X-ray analysis can be obtained by slow evaporation of an ethanol
solution of the product at room temperature over approximately 20 days.[6]

Synthesis Workflow

Start Materials:
4-iodo-2,6-dimethylaniline,
H2S04, H20

Diazotization:
Add NaNO:z solution
(below 278 K)

ixture addition

Sandmeyer Reaction:
Add to CuBr/HBr solution

solate solid residue

Extraction:
Extract with boiling hexane

l

Distillation:
Remove hexane

Product:
2-Bromo-5-iodo-1,3-dimethylbenzene

Charact#rization

Crystallization:
Slow evaporation from ethanol

l

X-ray Diffraction Analysis
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Click to download full resolution via product page

Synthesis and characterization workflow for 2-Bromo-5-iodo-1,3-dimethylbenzene.

Structural Information

The molecular structure of 2-Bromo-5-iodo-1,3-dimethylbenzene has been determined by
single-crystal X-ray diffraction.[6][7] The non-hydrogen atoms of the molecule are coplanar. The
crystal structure reveals the presence of weak intramolecular C—H---Br hydrogen bonds, which
result in the formation of two non-planar five-membered rings.[6] The crystal system is
orthorhombic, with the space group P n m a.[7]

Safety Information

2-Bromo-5-iodo-1,3-dimethylbenzene is associated with the following hazard statements:
H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause
respiratory irritation).[2][4] Appropriate personal protective equipment should be used when
handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-5-iodo-1,3-
dimethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287019#physical-properties-of-2-bromo-5-iodo-1-3-
dimethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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